Cas no 453557-82-9 (1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol)

• Product Name: 1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol
• CAS No: 453557-82-9
• MF: C₁₄H₁₆F₆N₂O
• MW: 342.280064582825
• MDL: MFCD01871732
• CID: 1077633
• PubChem ID: 2783076
• Update Time: 2025-06-10

1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propan-2-ol
• 1,1,1-TRIFLUORO-3-(4-[3-(TRIFLUOROMETHYL)PHENYL]PIPERAZINO)-2-PROPANOL
• 1,1,1-Trifluoro-3-{4-[3-(trifluoromethyl)phenyl]-piperazino}-2-propanol
• 1,1,1-trifluoro-3-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}propan-2-ol
• AC1MD3PD
• AG-A-09182
• AG-A-09183
• CTK7J6189
• MolPort-001-772-509
• 1,1,1-trifluoro-3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]propan-2-ol
• MFCD01871732
• DTXSID60382430
• 8P-909
• CS-0357997
• AKOS005071221
• J-503697
• 1,1,1-Trifluoro-3-{4-[3-(trifluoromethyl)phenyl]piperazino}-2-propanol
• 453557-82-9
• 1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol

• MDL： MFCD01871732
• Inchi： 1S/C14H16F6N2O/c15-13(16,17)10-2-1-3-11(8-10)22-6-4-21(5-7-22)9-12(23)14(18,19)20/h1-3,8,12,23H,4-7,9H2
• InChI Key： UZYQLANPMKWQOI-UHFFFAOYSA-N
• SMILES： FC(C(CN1CCN(C2C=CC=C(C(F)(F)F)C=2)CC1)O)(F)F

Computed Properties

• Exact Mass: 342.11668211g/mol
• Monoisotopic Mass: 342.11668211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Melting Point: 68-71°C

1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol

Professional Introduction to Compound with CAS No. 453557-82-9 and Product Name: 1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol

The compound with the CAS number 453557-82-9 and the product name 1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial drug development. The unique structural features of this molecule, particularly its trifluoromethyl and piperazino substituents, contribute to its distinctive chemical properties and potential therapeutic applications.

In recent years, there has been a growing focus on the development of novel compounds that can address unmet medical needs. The structural motif of 1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol has garnered attention due to its potential as a lead compound in the discovery of new therapeutic agents. The presence of a trifluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Additionally, the piperazino moiety introduces a nitrogen-rich scaffold that can interact with biological targets in diverse ways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The trifluoromethyl group is particularly valuable in medicinal chemistry due to its ability to modulate pharmacokinetic properties such as solubility and bioavailability. Furthermore, the phenyl-piperazino core suggests possible interactions with enzymes and receptors involved in various disease pathways. These features make 1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol a versatile building block for further chemical exploration.

Recent studies have highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can lead to improved binding affinity and selectivity towards biological targets. In particular, the trifluoromethyl group has been shown to enhance the potency of several drugs by increasing their metabolic stability and reducing their susceptibility to degradation by enzymes. This has led to a surge in interest among researchers looking to develop next-generation therapeutics.

The piperazino substituent in 1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol also plays a crucial role in determining its biological activity. Piperazine derivatives are well-known for their ability to modulate neurotransmitter systems and have been used in the treatment of conditions such as depression and schizophrenia. The combination of a trifluoromethyl group with a piperazino moiety creates a unique pharmacophore that may exhibit novel mechanisms of action.

Current research efforts are focused on exploring the pharmacological profile of this compound. Preliminary studies suggest that it may have potential applications in the treatment of neurological disorders due to its ability to interact with neurotransmitter receptors. Additionally, its structural features make it an attractive candidate for further optimization as an anti-inflammatory agent or an antimicrobial compound. The versatility of this molecule lies in its ability to be modified at multiple positions, allowing for tailored pharmacological effects.

The synthesis of 1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol represents a significant achievement in synthetic organic chemistry. The introduction of complex functional groups such as trifluoromethyl and piperazino requires precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have made it possible to construct such molecules with high efficiency and yield, which is essential for both research and industrial applications.

In conclusion, 1,1,1-Trifluoro-3-{4-3-(trifluoromethyl)phenyl-piperazino}-2-propanol (CAS No. 453557-82-9) is a compound with remarkable potential in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.